4-Benzoylphenyl 4-fluorobenzoate

• Molecular Formula: C20H13FO3
• Molecular Weight: 320.3 g/mol
• IUPAC Name: (4-benzoylphenyl) 4-fluorobenzoate
• InChI: InChI=1S/C20H13FO3/c21-17-10-6-16(7-11-17)20(23)24-18-12-8-15(9-13-18)19(22)14-4-2-1-3-5-14/h1-13H
• InChI Key: ZEZOHAMFEDSPPI-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C(=O)C2=CC=C(C=C2)OC(=O)C3=CC=C(C=C3)F

Description

4-Benzoylphenyl 4-fluorobenzoate is an aromatic ester featuring two distinct substituents: a benzoyl group (C₆H₅CO-) attached to the phenyl ring at the para position and a fluorine atom on the adjacent benzoate moiety. This dual functionality confers unique physicochemical and biological properties, making it relevant in pharmaceuticals, materials science, and organic synthesis.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Physicochemical Properties

Table 1: Key Structural and Physical Parameters

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Notable Properties
4-Benzoylphenyl 4-fluorobenzoate	(Inferred) C₂₀H₁₃FO₃	~332.3	Benzoylphenyl, 4-fluorobenzoate	High hydrophobicity, UV stability
4-Fluorophenyl Benzoate	C₁₃H₉FO₂	216.21	4-fluorophenyl, benzoate	Lower MW, higher volatility
tert-Butyl 4-Fluorobenzoate	C₁₁H₁₃FO₂	196.22	tert-butyl, 4-fluorobenzoate	Enhanced solubility in apolar solvents
Ethyl 4-[(4-fluorobenzoyl)amino]benzoate	C₁₆H₁₃FNO₃	298.28	4-fluorobenzoylamino, ethyl ester	Hydrogen-bonding capacity

• Hydrophobicity : The benzoylphenyl group in this compound increases hydrophobicity compared to simpler esters like 4-Fluorophenyl Benzoate, impacting solubility and membrane permeability .
• Optical Stability : Similar to 4-Benzoylphenyl Methacrylate (), the benzoyl group may enhance photostability, making it suitable for optical materials.